molecular formula C19H18N4O B5750986 5-methyl-9-(4-morpholinyl)benzimidazo[2,1-a]phthalazine

5-methyl-9-(4-morpholinyl)benzimidazo[2,1-a]phthalazine

Cat. No. B5750986
M. Wt: 318.4 g/mol
InChI Key: OGUOXRPVMIPQFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-methyl-9-(4-morpholinyl)benzimidazo[2,1-a]phthalazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 5-methyl-9-(4-morpholinyl)benzimidazo[2,1-a]phthalazine is not yet fully understood. It is believed to work by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also work by reducing inflammation in the body and protecting neurons from damage.
Biochemical and Physiological Effects
5-methyl-9-(4-morpholinyl)benzimidazo[2,1-a]phthalazine has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been found to reduce inflammation in the body by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been found to protect neurons from damage by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 5-methyl-9-(4-morpholinyl)benzimidazo[2,1-a]phthalazine in lab experiments include its potential anti-cancer, anti-inflammatory, and neuroprotective properties. However, there are also limitations to using this compound in lab experiments. One limitation is that it may not be effective in all types of cancer or inflammation. Additionally, its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 5-methyl-9-(4-morpholinyl)benzimidazo[2,1-a]phthalazine. One direction is to further investigate its mechanism of action to better understand how it works in the body. Another direction is to study its potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, it may be useful to investigate its potential use in the treatment of other neurological disorders, such as Huntington's disease and multiple sclerosis.
Conclusion
In conclusion, 5-methyl-9-(4-morpholinyl)benzimidazo[2,1-a]phthalazine is a chemical compound that has shown potential in scientific research for its various applications. It has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects. While there are limitations to using this compound in lab experiments, there are also several future directions for its study. Overall, 5-methyl-9-(4-morpholinyl)benzimidazo[2,1-a]phthalazine is a promising compound that may have significant implications for the treatment of cancer, inflammation, and neurological disorders.

Synthesis Methods

The synthesis of 5-methyl-9-(4-morpholinyl)benzimidazo[2,1-a]phthalazine has been achieved using different methods. One method involves the reaction of 4-morpholinyl-1,2-diamine with 5-methylphthalic anhydride in the presence of a catalyst. Another method involves the reaction of 4-morpholinyl-1,2-diamine with 5-methylphthalic acid in the presence of a coupling reagent. Both methods have been successful in synthesizing 5-methyl-9-(4-morpholinyl)benzimidazo[2,1-a]phthalazine with high yields.

Scientific Research Applications

5-methyl-9-(4-morpholinyl)benzimidazo[2,1-a]phthalazine has shown potential in scientific research for its various applications. It has been studied for its anti-cancer properties, as it has been found to inhibit the growth of cancer cells. It has also been studied for its anti-inflammatory properties, as it has been found to reduce inflammation in animal models. Additionally, it has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

4-(5-methylbenzimidazolo[2,1-a]phthalazin-9-yl)morpholine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N4O/c1-13-15-4-2-3-5-16(15)19-20-17-7-6-14(12-18(17)23(19)21-13)22-8-10-24-11-9-22/h2-7,12H,8-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OGUOXRPVMIPQFU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN2C3=C(C=CC(=C3)N4CCOCC4)N=C2C5=CC=CC=C15
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

318.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.